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Compound of Interest

Compound Name: N-(2-Amino-phenyl)-nicotinamide

Cat. No.: B1227351 Get Quote

This technical guide provides a comprehensive overview of N-(2-Amino-phenyl)-
nicotinamide, including its chemical identity, physicochemical properties, and a discussion of

the current landscape of its scientific understanding. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

research.

Chemical Identity
IUPAC Name: N-(2-aminophenyl)pyridine-3-carboxamide[1]

Synonyms:

N-(2-Amino-phenyl)-nicotinamide[1]

N-(2-aminophenyl)nicotinamide[1]

436089-31-5 (CAS Number)[1]

CHEMBL236678[1]

Physicochemical Properties
The following table summarizes the key computed physicochemical properties of N-(2-Amino-
phenyl)-nicotinamide. These properties are essential for understanding the compound's

behavior in various experimental and biological systems.
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Property Value Source

Molecular Formula C₁₂H₁₁N₃O PubChem[1]

Molecular Weight 213.23 g/mol PubChem[1]

XLogP3 1.8 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 2 PubChem[1]

Exact Mass 213.090211983 g/mol PubChem[1]

Monoisotopic Mass 213.090211983 g/mol PubChem[1]

Topological Polar Surface Area 68 Å² PubChem[1]

Heavy Atom Count 16 PubChem[1]

Formal Charge 0 PubChem[1]

Complexity 244 PubChem[1]

Synthesis and Experimental Protocols
Despite a thorough search of available scientific literature, a specific, detailed experimental

protocol for the synthesis of N-(2-Amino-phenyl)-nicotinamide could not be identified.

However, the synthesis of related nicotinamide derivatives typically involves the acylation of an

amine with a nicotinic acid derivative. A general synthetic approach is outlined below.

General Synthetic Strategy for Nicotinamide Derivatives:

A common method for forming the amide bond in nicotinamide derivatives is the reaction of a

nicotinoyl chloride with a suitable amine.

Step 1: Preparation of Nicotinoyl Chloride: Nicotinic acid can be converted to nicotinoyl

chloride by reacting it with a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl

chloride ((COCl)₂).
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Step 2: Amide Formation: The resulting nicotinoyl chloride is then reacted with the desired

amine, in this case, 1,2-phenylenediamine (2-aminoaniline), in the presence of a base to

neutralize the HCl byproduct.

A generalized workflow for such a synthesis and subsequent characterization is depicted in the

following diagram.
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Caption: A generalized experimental workflow for the synthesis and characterization of N-aryl

nicotinamides.
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Biological Activity and Signaling Pathways
Currently, there is a lack of specific studies in the public domain detailing the biological activity,

mechanism of action, or involvement in signaling pathways of N-(2-Amino-phenyl)-
nicotinamide. The broader class of molecules, nicotinamides, are of significant biological

interest.

Nicotinamide, also known as niacinamide, is a form of vitamin B3 and a precursor to the

essential coenzymes nicotinamide adenine dinucleotide (NAD⁺) and nicotinamide adenine

dinucleotide phosphate (NADP⁺). These coenzymes are central to cellular metabolism, playing

critical roles in redox reactions and energy production.

The NAD⁺ Salvage Pathway:

Nicotinamide is a key component of the NAD⁺ salvage pathway, which recycles nicotinamide to

regenerate NAD⁺. This pathway is crucial for maintaining cellular NAD⁺ levels, which are

consumed by various enzymes, including sirtuins and poly(ADP-ribose) polymerases (PARPs),

involved in DNA repair, stress resistance, and gene regulation.

The following diagram illustrates the central role of nicotinamide in the NAD⁺ salvage pathway.
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Caption: A simplified diagram of the NAD⁺ salvage pathway, highlighting the role of

nicotinamide.

Given that N-(2-Amino-phenyl)-nicotinamide is a derivative of nicotinamide, it is plausible

that it may interact with enzymes in this or related pathways. However, without specific

experimental data, its biological role remains speculative. Further research is required to
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elucidate the specific biological activities and potential therapeutic applications of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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